Cas no 2098039-80-4 (1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde
• CAS No: 2098039-80-4
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• CID: 6329864
• PubChem ID: 121211140
• Update Time: 2025-10-30

1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde
• 2098039-80-4
• F2198-0993
• AKOS026721242
• 2-cyclopentyl-5-thiophen-2-ylpyrazole-3-carbaldehyde

• Inchi： 1S/C13H14N2OS/c16-9-11-8-12(13-6-3-7-17-13)14-15(11)10-4-1-2-5-10/h3,6-10H,1-2,4-5H2
• InChI Key： SAEHXVNBSBRKNL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C=O)N(C2CCCC2)N=1

Computed Properties

• Exact Mass: 246.08268425g/mol
• Monoisotopic Mass: 246.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.1Ų

Additional information on 1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde

Recent Advances in the Study of 1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde (CAS: 2098039-80-4)

1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde (CAS: 2098039-80-4) is a pyrazole-based compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a cyclopentyl group and a thiophene moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

The synthesis of 1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde has been optimized to achieve higher yields and purity, which is critical for its application in biological studies. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance the efficiency of the synthetic process. These improvements have facilitated the production of sufficient quantities for further pharmacological evaluations.

Pharmacological studies have revealed that this compound exhibits significant activity against a range of biological targets. Preliminary in vitro assays indicate that it may possess anti-inflammatory and anticancer properties, potentially through the modulation of key signaling pathways. For instance, it has been shown to inhibit the activity of certain kinases involved in cell proliferation and inflammation, making it a candidate for further development in oncology and immunology.

In addition to its therapeutic potential, 1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde has also been explored for its role in chemical biology. Its unique structure allows it to serve as a versatile scaffold for the development of novel chemical probes. These probes can be used to study biological processes at the molecular level, providing insights into disease mechanisms and potential therapeutic interventions.

Recent advancements in computational chemistry have further elucidated the molecular interactions of this compound with its biological targets. Molecular docking and dynamics simulations have provided a detailed understanding of its binding modes, which is essential for the rational design of more potent and selective derivatives. These computational studies complement experimental findings and guide the optimization of the compound's pharmacological profile.

Despite these promising developments, challenges remain in the clinical translation of 1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Ongoing research aims to overcome these hurdles by modifying the compound's structure to improve its pharmacokinetic properties while retaining its therapeutic efficacy.

In conclusion, 1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde (CAS: 2098039-80-4) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activities, make it a valuable subject for further research. Continued efforts in synthesis optimization, pharmacological evaluation, and computational modeling will be crucial in unlocking its full therapeutic potential and advancing it toward clinical applications.